methyl 5-((1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[1-(3-chlorophenyl)-4-cyclopropyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]methyl]furan-2-carboxylate
• InChI: InChI=1S/C21H17ClN4O4/c1-29-21(28)17-8-7-15(30-17)11-25-20(27)19-16(18(24-25)12-5-6-12)10-23-26(19)14-4-2-3-13(22)9-14/h2-4,7-10,12H,5-6,11H2,1H3
• InChI Key: KUQCVHAXIGBSLA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CN2C(=O)C3=C(C=NN3C4=CC(=CC=C4)Cl)C(=N2)C5CC5
• Molecular Formula: C21H17ClN4O4
• Molecular Weight: 424.8 g/mol

Description

Methyl 5-((1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C21H17ClN4O4 and its molecular weight is 424.84. The purity is usually 95%.
BenchChem offers high-quality methyl 5-((1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)furan-2-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-((1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)furan-2-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound “methyl 5-((1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)furan-2-carboxylate”, also known as “methyl 5-[[1-(3-chlorophenyl)-4-cyclopropyl-7-oxopyrazolo[3,4-d]pyridazin-6-yl]methyl]furan-2-carboxylate”:

Antimicrobial Activity

This compound has shown potential as an antimicrobial agent. Its structure allows it to interact with bacterial cell walls and disrupt their integrity, leading to the death of the bacteria. .

Antifungal Properties

In addition to its antibacterial effects, this compound has demonstrated antifungal properties. It can inhibit the growth of various fungal species by interfering with their cell membrane synthesis. .

Anti-inflammatory Effects

Research has indicated that this compound can act as an anti-inflammatory agent. It inhibits the production of pro-inflammatory cytokines, which are molecules that promote inflammation in the body. .

Anticancer Activity

The compound has been studied for its anticancer properties. It can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. .

Neuroprotective Effects

Studies have shown that this compound can protect neurons from damage caused by oxidative stress and other neurotoxic factors. .

Antioxidant Properties

The compound exhibits antioxidant activity, which means it can neutralize free radicals and reduce oxidative stress in the body. .

Herbicidal Activity

In agriculture, this compound can be used as a herbicide. It inhibits the growth of unwanted plants by interfering with their metabolic processes. .

Insecticidal Properties

The compound has also been found to have insecticidal properties. It can disrupt the nervous system of insects, leading to their death. .

These applications highlight the versatility and potential of “methyl 5-((1-(3-chlorophenyl)-4-cyclopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)methyl)furan-2-carboxylate” in various fields of scientific research.

If you have any specific questions or need further details on any of these applications, feel free to ask!

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